![molecular formula C21H17Br2N3O4 B302974 5-bromo-N-{6-[(5-bromo-2-methoxybenzoyl)amino]-2-pyridinyl}-2-methoxybenzamide](/img/structure/B302974.png)
5-bromo-N-{6-[(5-bromo-2-methoxybenzoyl)amino]-2-pyridinyl}-2-methoxybenzamide
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Overview
Description
5-bromo-N-{6-[(5-bromo-2-methoxybenzoyl)amino]-2-pyridinyl}-2-methoxybenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a potent inhibitor of the protein kinase, which plays a crucial role in various biological processes.
Mechanism of Action
The mechanism of action of 5-bromo-N-{6-[(5-bromo-2-methoxybenzoyl)amino]-2-pyridinyl}-2-methoxybenzamide involves the inhibition of the protein kinase. This compound binds to the ATP-binding site of the protein kinase, which prevents the phosphorylation of its downstream targets. As a result, the biological processes that are regulated by the protein kinase are disrupted, leading to the inhibition of cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been found to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. Additionally, this compound has been found to induce apoptosis in cancer cells, which is a process of programmed cell death. Furthermore, this compound has been shown to inhibit angiogenesis, which is the process of the formation of new blood vessels that supply nutrients to cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-bromo-N-{6-[(5-bromo-2-methoxybenzoyl)amino]-2-pyridinyl}-2-methoxybenzamide in lab experiments is its potent inhibitory activity against the protein kinase. This compound can be used to study the biological processes that are regulated by the protein kinase, as well as its downstream targets. Additionally, this compound has been found to be selective for the protein kinase, which reduces the potential for off-target effects.
One of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been found to be cytotoxic at high concentrations, which may limit its use in certain experiments. Additionally, this compound may have limited solubility in certain solvents, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the study of 5-bromo-N-{6-[(5-bromo-2-methoxybenzoyl)amino]-2-pyridinyl}-2-methoxybenzamide. One potential direction is the study of its potential applications in combination therapy with other cancer drugs. This compound may enhance the efficacy of other cancer drugs by inhibiting the protein kinase, which is often overexpressed in cancer cells.
Another potential direction is the study of the potential applications of this compound in other diseases that involve abnormal protein kinase activity. This compound may have potential applications in diseases such as Alzheimer's disease, Parkinson's disease, and diabetes, which have been linked to abnormal protein kinase activity.
Conclusion:
In conclusion, this compound is a potent inhibitor of the protein kinase, which has been extensively studied for its potential applications in scientific research. This compound has been found to inhibit the growth of various cancer cell lines, induce apoptosis in cancer cells, and inhibit angiogenesis. Additionally, this compound has potential applications in other diseases that involve abnormal protein kinase activity. Further research is needed to explore the full potential of this compound in scientific research.
Synthesis Methods
The synthesis of 5-bromo-N-{6-[(5-bromo-2-methoxybenzoyl)amino]-2-pyridinyl}-2-methoxybenzamide involves several steps. The first step is the synthesis of 2-bromo-5-methoxybenzoic acid, which is then converted to 2-bromo-5-methoxybenzoyl chloride. The second step involves the synthesis of 2-amino-6-(2-pyridyl)nicotinamide, which is then coupled with 2-bromo-5-methoxybenzoyl chloride to form the intermediate product. The final step involves the conversion of the intermediate product to this compound.
Scientific Research Applications
5-bromo-N-{6-[(5-bromo-2-methoxybenzoyl)amino]-2-pyridinyl}-2-methoxybenzamide has been extensively studied for its potential applications in scientific research. This compound has been found to be a potent inhibitor of the protein kinase, which plays a crucial role in various biological processes such as cell proliferation, differentiation, and apoptosis. Therefore, this compound has been studied for its potential applications in cancer research, as well as other diseases that involve abnormal protein kinase activity.
properties
Molecular Formula |
C21H17Br2N3O4 |
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Molecular Weight |
535.2 g/mol |
IUPAC Name |
5-bromo-N-[6-[(5-bromo-2-methoxybenzoyl)amino]pyridin-2-yl]-2-methoxybenzamide |
InChI |
InChI=1S/C21H17Br2N3O4/c1-29-16-8-6-12(22)10-14(16)20(27)25-18-4-3-5-19(24-18)26-21(28)15-11-13(23)7-9-17(15)30-2/h3-11H,1-2H3,(H2,24,25,26,27,28) |
InChI Key |
MDRIZZZADQUAGB-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)Br)C(=O)NC2=NC(=CC=C2)NC(=O)C3=C(C=CC(=C3)Br)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)C(=O)NC2=NC(=CC=C2)NC(=O)C3=C(C=CC(=C3)Br)OC |
Origin of Product |
United States |
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